Cas no 55755-16-3 (2-Methylphenethylamine)

• Product Name: 2-Methylphenethylamine
• CAS No: 55755-16-3
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD01310827
• CID: 56836
• PubChem ID: 2063868
• Update Time: 2025-05-24

2-Methylphenethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyl)ethanamine
• 2-(o-Tolyl)ethylamine
• 2-(2-methylphenyl)ethanamine
• 2-MethylphenethylaMine
• (2-o-Tolylethyl)amine
• 2-(2-Methylphenyl)ethylamine
• 2-Methylbenzeneethanamine
• 2-Methylphenylethylamine
• MFCD01310827
• 2-methyl-benzeneethanamine
• 2-o-tolylethanamine
• 1-Amino-2-(2-methylphenyl)ethane
• B2VHM2W3X9
• 2-o-tolyl-ethylamine
• Oprea1_073359
• HMS1719A19
• BDBM50262757
• 2-methylphenethylamine, AldrichCPR
• 2-methyl-phenethylamine
• SCHEMBL143303
• 55755-16-3
• 2-(2-Methylphenyl)Ethan-1-Amine
• DTXSID60366371
• GEO-02896
• benzeneethanamine, 2-methyl-
• Q18345111
• C78305
• AKOS000200341
• OWOUKRYOZIZVFK-UHFFFAOYSA-N
• AS-57818
• FT-0676282
• A830791
• Oprea1_713365
• UNII-B2VHM2W3X9
• o-methylphenylethylamine
• CHEMBL451372
• (+)-tolylethylamine
• EN300-11574
• [2-(2-methylphenyl)ethyl]amine
• DB-021391
• DTXCID70317410
• 2-Methylphenethylamine

• MDL： MFCD01310827
• Inchi： 1S/C9H13N/c1-8-4-2-3-5-9(8)6-7-10/h2-5H,6-7,10H2,1H3
• InChI Key： OWOUKRYOZIZVFK-UHFFFAOYSA-N
• SMILES： NCCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Not available
• Density: 0,96 g/cm3
• Melting Point: 116°C (estimate)
• Boiling Point: 97°C 5mm
• Flash Point: 92.5 °C
• Refractive Index: 1.534-1.536
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 26.02000
• LogP: 2.19650
• Sensitiveness: Air Sensitive
• Solubility: Not available

2-Methylphenethylamine Security Information

• Hazardous Material transportation number：2735
• Hazard Category Code： R34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Methylphenethylamine

2-Methylphenethylamine: A Comprehensive Overview

2-Methylphenethylamine (CAS No: 55755-16-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, also referred to as N-methyl-2-phenylethylamine, belongs to the class of secondary amines and is characterized by its unique chemical structure and versatile applications. In recent years, advancements in synthetic methodologies and its incorporation into innovative materials have positioned 2-Methylphenethylamine as a key player in cutting-edge research.

The molecular structure of 2-Methylphenethylamine consists of a phenyl group attached to an ethyl chain, which is further substituted with a methyl group at the nitrogen atom. This configuration imparts the compound with distinct physical and chemical properties, making it suitable for various applications. The compound's ability to form stable complexes and its reactivity towards electrophilic substitution reactions have been extensively studied, contributing to its utility in organic synthesis.

Recent studies have highlighted the potential of 2-Methylphenethylamine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of antidepressants and neuroprotective agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-Methylphenethylamine exhibit promising activity against neurodegenerative diseases, such as Alzheimer's, by modulating neurotransmitter systems.

In addition to its pharmacological applications, 2-Methylphenethylamine has found relevance in materials science. Its ability to act as a template for metal-organic frameworks (MOFs) has been leveraged to create porous materials with high surface areas. These materials are being investigated for their potential use in gas storage and catalysis, offering innovative solutions to energy-related challenges.

The synthesis of 2-Methylphenethylamine has also undergone significant improvements. Traditional methods involving Friedel-Crafts alkylation have been complemented by more efficient catalytic approaches, such as palladium-catalyzed cross-coupling reactions. These advancements not only enhance yield but also reduce environmental impact, aligning with green chemistry principles.

Moreover, the compound's role in chiral recognition has been explored, with researchers utilizing its enantiopure forms in asymmetric catalysis. This has opened new avenues for the production of chiral pharmaceuticals and agrochemicals, underscoring the compound's versatility across diverse scientific domains.

Despite its numerous applications, the handling and storage of 2-Methylphenethylamine require adherence to standard laboratory protocols due to its sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and ensure consistent performance in various applications.

In conclusion, 2-Methylphenethylamine (CAS No: 55755-16-3) stands out as a multifaceted compound with implications across multiple disciplines. Its continued exploration in cutting-edge research promises further breakthroughs, solidifying its position as an indispensable tool in modern chemistry.